Cas no 2094378-25-1 (2,5-dichloro-N-[3-(dimethylamino)spiro[3.3]heptan-1-yl]pyridine-4-carboxamide)

• Product Name: 2,5-dichloro-N-[3-(dimethylamino)spiro[3.3]heptan-1-yl]pyridine-4-carboxamide
• CAS No: 2094378-25-1
• MF: C₁₅H₁₉Cl₂N₃O
• MW: 328.236861467361
• CID: 6279323
• PubChem ID: 126834384
• Update Time: 2025-05-23

2,5-dichloro-N-[3-(dimethylamino)spiro[3.3]heptan-1-yl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-[3-(dimethylamino)spiro[3.3]heptan-1-yl]pyridine-4-carboxamide
• AKOS034002314
• EN300-26587268
• 2094378-25-1
• Z2732440385

• Inchi： 1S/C15H19Cl2N3O/c1-20(2)12-7-11(15(12)4-3-5-15)19-14(21)9-6-13(17)18-8-10(9)16/h6,8,11-12H,3-5,7H2,1-2H3,(H,19,21)
• InChI Key： LFLVQBOTWQETNO-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=CC=1C(NC1CC(C21CCC2)N(C)C)=O)Cl

Computed Properties

• Exact Mass: 327.0905176g/mol
• Monoisotopic Mass: 327.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.2Ų

Additional information on 2,5-dichloro-N-[3-(dimethylamino)spiro[3.3]heptan-1-yl]pyridine-4-carboxamide

2,5-Dichloro-N-[3-(dimethylamino)spiro[3.3]heptan-1-yl]pyridine-4-carboxamide: A Comprehensive Overview

2,5-Dichloro-N-[3-(dimethylamino)spiro[3.3]heptan-1-yl]pyridine-4-carboxamide (CAS No: 2094378-25-1) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of pyridine carboxamides, which are known for their diverse applications in drug design and agrochemicals. The molecule's structure is characterized by a pyridine ring substituted with two chlorine atoms at positions 2 and 5, a carboxamide group at position 4, and a spiro[3.3]heptan substituent bearing a dimethylamino group at position 1.

The spiro[3.3]heptane moiety in the molecule introduces a rigid bicyclic structure, which is often associated with enhanced stability and bioavailability in pharmaceutical compounds. The dimethylamino group attached to this spiro system adds a tertiary amine functionality, which can play a crucial role in hydrogen bonding and other non-covalent interactions essential for biological activity. Recent studies have highlighted the potential of such structures in modulating enzyme activity and receptor binding, making them valuable targets for drug discovery.

From a synthetic perspective, the preparation of 2,5-dichloro-N-[3-(dimethylamino)spiro[3.3]heptan-1-yl]pyridine-4-carboxamide involves multi-step reactions that showcase the versatility of modern organic synthesis techniques. Key steps include the formation of the spiro ring system through intramolecular cyclization reactions and the subsequent functionalization of the pyridine ring with chlorine atoms and the carboxamide group. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

The compound's pyridine ring is particularly significant due to its ability to participate in π-interactions, which are critical for molecular recognition in biological systems. The substitution pattern on the pyridine ring (chlorines at positions 2 and 5) creates a highly electron-deficient aromatic system, enhancing its reactivity towards nucleophilic aromatic substitution reactions. This property has been exploited in various applications, including the development of agrochemicals with improved efficacy against pests and diseases.

Recent research has focused on evaluating the bioactivity of this compound across different biological systems. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its utility in therapeutic applications. Additionally, computational modeling studies have provided insights into its binding modes with target proteins, further supporting its potential as a lead compound in drug design.

In terms of environmental impact, the compound's stability under various conditions has been assessed to ensure minimal ecological risk. Its degradation pathways under aerobic and anaerobic conditions have been studied, revealing that it undergoes rapid transformation into less toxic byproducts under specific environmental conditions.

Looking ahead, 2,5-dichloro-N-[3-(dimethylamino)spiro[3.3]heptan-1-yl]pyridine-4-carboxamide represents a promising candidate for further exploration in both academic and industrial settings. Its unique structural features and versatile functional groups make it an ideal scaffold for designing novel bioactive molecules with enhanced properties.